Cas no 86242-61-7 ((dimethoxyphosphoryl)methyl 2-methylprop-2-enoate)
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-, (dimethoxyphosphinyl)methyl ester
- (dimethoxyphosphoryl)methyl 2-methylprop-2-enoate
- MFCD30063073
- 86242-61-7
- (dimethoxyphosphoryl)methyl 2-methylacrylate
- SCHEMBL14955382
-
- Inchi: 1S/C7H13O5P/c1-6(2)7(8)12-5-13(9,10-3)11-4/h1,5H2,2-4H3
- InChI Key: QSKKMCIVGFSWJK-UHFFFAOYSA-N
- SMILES: C(OCP(OC)(OC)=O)(=O)C(C)=C
Computed Properties
- Exact Mass: 208.05006051Da
- Monoisotopic Mass: 208.05006051Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 61.8Ų
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-104228467-1.0g |
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate |
86242-61-7 | 95% | 1.0g |
$1544.0 | 2022-12-14 | |
| Enamine | BBV-104228467-2.5g |
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate |
86242-61-7 | 95% | 2.5g |
$3202.0 | 2023-10-29 | |
| Enamine | BBV-104228467-5.0g |
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate |
86242-61-7 | 95% | 5.0g |
$4055.0 | 2022-12-14 | |
| Enamine | BBV-104228467-10.0g |
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate |
86242-61-7 | 95% | 10.0g |
$5099.0 | 2022-12-14 | |
| Enamine | BBV-104228467-1g |
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate |
86242-61-7 | 95% | 1g |
$1544.0 | 2023-10-29 | |
| Enamine | BBV-104228467-5g |
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate |
86242-61-7 | 95% | 5g |
$4055.0 | 2023-10-29 | |
| Enamine | BBV-104228467-10g |
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate |
86242-61-7 | 95% | 10g |
$5099.0 | 2023-10-29 | |
| abcr | AB558832-10g |
(Dimethoxyphosphoryl)methyl 2-methylprop-2-enoate; . |
86242-61-7 | 10g |
€360.00 | 2025-04-16 |
(dimethoxyphosphoryl)methyl 2-methylprop-2-enoate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (dimethoxyphosphoryl)methyl 2-methylprop-2-enoate
Comprehensive Overview of (dimethoxyphosphoryl)methyl 2-methylprop-2-enoate (CAS No. 86242-61-7): Properties, Applications, and Industry Insights
The chemical compound (dimethoxyphosphoryl)methyl 2-methylprop-2-enoate (CAS No. 86242-61-7) is a specialized organophosphorus ester with a unique molecular structure. This compound, often referred to in research circles for its phosphoryl and methacrylate functional groups, has garnered attention due to its potential applications in polymer chemistry, material science, and specialty coatings. Its dimethoxyphosphoryl moiety contributes to its reactivity, making it a valuable intermediate in synthetic pathways.
In recent years, the demand for high-performance polymers and functionalized monomers has surged, driven by advancements in industries such as electronics, automotive, and biomedical engineering. Researchers are increasingly exploring CAS No. 86242-61-7 as a candidate for modifying polymer backbones, enhancing properties like adhesion, thermal stability, and chemical resistance. The compound's 2-methylprop-2-enoate group enables it to participate in radical polymerization, a key process in creating tailored materials.
One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for (dimethoxyphosphoryl)methyl 2-methylprop-2-enoate?" The synthesis typically involves the reaction of 2-methylprop-2-enoic acid derivatives with phosphorylating agents under controlled conditions. This process highlights the compound's role as a versatile building block for advanced materials. Additionally, its hydrolytic stability and compatibility with other monomers make it a subject of ongoing research.
From an industrial perspective, CAS No. 86242-61-7 aligns with the growing trend toward sustainable chemistry and green synthesis. Companies are investing in eco-friendly production methods, and this compound's potential for low-toxicity applications positions it favorably. For instance, its use in UV-curable coatings—a hotspot in the coatings industry—demonstrates how it can reduce volatile organic compound (VOC) emissions compared to traditional solvents.
Another area of interest is the compound's structure-activity relationship (SAR). Researchers are investigating how modifications to the dimethoxyphosphoryl or methacrylate groups influence its performance in end-use applications. This aligns with the broader scientific community's focus on molecular design and computational chemistry, where predictive modeling helps optimize chemical structures for specific functions.
In conclusion, (dimethoxyphosphoryl)methyl 2-methylprop-2-enoate (CAS No. 86242-61-7) represents a compelling case study in modern chemical innovation. Its dual functionality, combined with its relevance to cutting-edge material science, ensures its continued importance in both academic and industrial settings. As research progresses, this compound may unlock new possibilities in smart materials and nanotechnology, further solidifying its role in the future of chemistry.
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